Cas no 85688-95-5 (ethyl(1,1-dimethylpropyl)malononitrile)
85688-95-5 structure
Product Name:ethyl(1,1-dimethylpropyl)malononitrile
CAS No:85688-95-5
MF:C10H16N2
MW:164.247442245483
CID:861480
PubChem ID:145089
Update Time:2025-04-19
ethyl(1,1-dimethylpropyl)malononitrile Chemical and Physical Properties
Names and Identifiers
-
- ethyl(1,1-dimethylpropyl)malononitrile
- 2-ethyl-2-(2-methylbutan-2-yl)propanedinitrile
- DTXSID60234980
- 85688-95-5
-
- Inchi: 1S/C10H16N2/c1-5-9(3,4)10(6-2,7-11)8-12/h5-6H2,1-4H3
- InChI Key: PGJYGIZMFMZNAZ-UHFFFAOYSA-N
- SMILES: N#CC(C#N)(CC)C(C)(C)CC
Computed Properties
- Exact Mass: 164.131348519g/mol
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 47.6Ų
ethyl(1,1-dimethylpropyl)malononitrile Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
85688-95-5 (ethyl(1,1-dimethylpropyl)malononitrile) Related Products
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- 21864-76-6(2-ethyl-2-methyl-butanenitrile)
- 7391-58-4(2-butylpropanedinitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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